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Compound of Interest

Compound Name: Toluenesulfinic acid

Cat. No.: B8680183 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the crystal structure of p-

toluenesulfinic acid, an important organosulfur compound with applications in organic

synthesis and materials science. This document is intended for researchers, scientists, and

professionals in drug development, offering an in-depth look at its solid-state properties,

experimental protocols for its synthesis and analysis, and a visualization of related chemical

transformations.

Crystal Structure and Crystallographic Data
While the crystal structure of the free p-toluenesulfinic acid has not been extensively

reported, crystallographic data for its salts, particularly the sodium salt, provide critical insights

into the molecular geometry and packing of the p-toluenesulfinate anion. The following tables

summarize the key crystallographic parameters obtained from single-crystal X-ray diffraction

studies of sodium p-toluenesulfinate.

Table 1: Crystal Data and Structure Refinement for Sodium p-Toluenesulfinate
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Parameter Value

Empirical Formula C₇H₇NaO₂S

Formula Weight 178.18

Crystal System Monoclinic

Space Group P 1 2₁/c 1

a (Å) 14.508(3)

b (Å) 6.0040(10)

c (Å) 9.0700(10)

α (°) 90

β (°) 100.91(2)

γ (°) 90

Volume (Å³) 775.4(3)

Z 4

Calculated Density (g/cm³) 1.524

Table 2: Atomic Coordinates and Equivalent Isotropic Displacement Parameters for Sodium p-

Toluenesulfinate
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Atom x y z U(eq) [Å²]

S1 0.22910(10) 0.2227(2) 0.49080(10) 0.0264(4)

O1 0.1772(2) 0.0401(5) 0.4132(3) 0.0366(9)

O2 0.1912(2) 0.4184(5) 0.4357(3) 0.0354(9)

Na1 0.05738(12) 0.0847(3) 0.1837(2) 0.0308(5)

C1 0.3548(4) 0.2367(8) 0.5186(5) 0.0253(12)

C2 0.4042(4) 0.4283(8) 0.5562(5) 0.0294(13)

C3 0.4965(4) 0.4373(9) 0.5771(5) 0.0326(14)

C4 0.5395(4) 0.2561(9) 0.5614(5) 0.0309(14)

C5 0.4913(4) 0.0645(8) 0.5238(5) 0.0315(14)

C6 0.3989(4) 0.0543(8) 0.5028(5) 0.0289(13)

C7 0.6416(4) 0.2673(11) 0.5852(6) 0.044(2)

Experimental Protocols
Synthesis of p-Toluenesulfinic Acid
A common and effective method for the preparation of p-toluenesulfinic acid is the reduction

of p-toluenesulfonyl chloride.[1] The sodium salt is typically prepared first and can be

subsequently acidified to yield the free acid.[2]

Materials:

p-Toluenesulfonyl chloride

Zinc dust[1]

Sodium carbonate[3]

Sodium sulfite[3]

Sodium bicarbonate[3]
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Hydrochloric acid[3]

Water

Ethanol (for recrystallization)[3]

Procedure for the Sodium Salt:

Reduction using Zinc Dust: p-Toluenesulfonyl chloride is treated with a reducing agent such

as zinc dust in the presence of sodium carbonate in an aqueous solution.[3]

Reduction using Sodium Sulfite: Alternatively, reduction can be achieved using sodium sulfite

and sodium bicarbonate in an aqueous medium.[3] This reaction proceeds via nucleophilic

substitution.[3]

Work-up: After the reduction is complete, the reaction mixture is filtered to remove any

insoluble byproducts.

Crystallization: The resulting sodium p-toluenesulfinate can be purified by recrystallization

from ethanol.[3]

Procedure for the Free Acid:

Acidification: The purified sodium p-toluenesulfinate is dissolved in cold water.[2]

Precipitation: The solution is carefully acidified with hydrochloric acid to precipitate the free p-

toluenesulfinic acid.[3]

Isolation: The precipitated p-toluenesulfinic acid is collected by filtration, washed with cold

water, and dried under vacuum.

Single-Crystal X-ray Diffraction Analysis
The determination of the crystal structure of p-toluenesulfinic acid salts is performed using

single-crystal X-ray diffraction.

Methodology:
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Crystal Growth: Single crystals of suitable quality for X-ray diffraction are grown by slow

evaporation of a saturated solution of the sodium p-toluenesulfinate salt in an appropriate

solvent, such as ethanol.

Data Collection: A selected single crystal is mounted on a goniometer head of a

diffractometer. X-ray diffraction data are collected at a controlled temperature using

monochromatic radiation (e.g., Mo Kα, λ = 0.71073 Å).

Structure Solution and Refinement: The collected diffraction data are processed to yield a set

of structure factors. The crystal structure is then solved using direct methods and refined by

full-matrix least-squares on F². All non-hydrogen atoms are refined anisotropically. Hydrogen

atoms are typically placed in calculated positions and refined using a riding model.

Visualizing Chemical Pathways
The following diagrams illustrate key chemical transformations related to p-toluenesulfinic
acid.
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Caption: Synthesis pathway of p-toluenesulfinic acid from p-toluenesulfonyl chloride.
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Caption: Thermal disproportionation of p-toluenesulfinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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